1-[4-[4-[[(2S)-2-(2,4-Dichlorophenyl)-2-(imidazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]piperazin-1-yl]ethanone 1-[4-[4-[[(2S)-2-(2,4-Dichlorophenyl)-2-(imidazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]piperazin-1-yl]ethanone Ketoconazole, also known as nizoral or xolegel, belongs to the class of organic compounds known as phenylpiperazines. Phenylpiperazines are compounds containing a phenylpiperazine skeleton, which consists of a piperazine bound to a phenyl group. Ketoconazole exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Ketoconazole has been detected in multiple biofluids, such as urine and blood. Within the cell, ketoconazole is primarily located in the cytoplasm and membrane (predicted from logP).
Ketoconazole is a synthetic derivative of phenylpiperazine with broad antifungal properties and potential antineoplastic activity. Ketoconazole inhibits sterol 14-a-dimethylase, a microsomal cytochrome P450-dependent enzyme, thereby disrupting synthesis of ergosterol, an important component of the fungal cell wall. (NCI04)
Ketoconazole is an imidazole fungicidal agent with a very broad spectrum of activity against many fungal species that is used for treatment of superficial and systemic fungal infections. Ketoconazole is a well documented cause of clinically apparent acute drug induced liver injury and is no longer recommended as a first line antifungal agent.
Brand Name: Vulcanchem
CAS No.: 65277-42-1
VCID: VC0531707
InChI: InChI=1S/C26H28Cl2N4O4/c1-19(33)31-10-12-32(13-11-31)21-3-5-22(6-4-21)34-15-23-16-35-26(36-23,17-30-9-8-29-18-30)24-7-2-20(27)14-25(24)28/h2-9,14,18,23H,10-13,15-17H2,1H3/t23?,26-/m1/s1
SMILES: CC(=O)N1CCN(CC1)C2=CC=C(C=C2)OCC3COC(O3)(CN4C=CN=C4)C5=C(C=C(C=C5)Cl)Cl
Molecular Formula: C26H28Cl2N4O4
Molecular Weight: 531.4 g/mol

1-[4-[4-[[(2S)-2-(2,4-Dichlorophenyl)-2-(imidazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]piperazin-1-yl]ethanone

CAS No.: 65277-42-1

Inhibitors

VCID: VC0531707

Molecular Formula: C26H28Cl2N4O4

Molecular Weight: 531.4 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

1-[4-[4-[[(2S)-2-(2,4-Dichlorophenyl)-2-(imidazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]piperazin-1-yl]ethanone - 65277-42-1

CAS No. 65277-42-1
Product Name 1-[4-[4-[[(2S)-2-(2,4-Dichlorophenyl)-2-(imidazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]piperazin-1-yl]ethanone
Molecular Formula C26H28Cl2N4O4
Molecular Weight 531.4 g/mol
IUPAC Name 1-[4-[4-[[(2S)-2-(2,4-dichlorophenyl)-2-(imidazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]piperazin-1-yl]ethanone
Standard InChI InChI=1S/C26H28Cl2N4O4/c1-19(33)31-10-12-32(13-11-31)21-3-5-22(6-4-21)34-15-23-16-35-26(36-23,17-30-9-8-29-18-30)24-7-2-20(27)14-25(24)28/h2-9,14,18,23H,10-13,15-17H2,1H3/t23?,26-/m1/s1
Standard InChIKey XMAYWYJOQHXEEK-OZXSUGGESA-N
Isomeric SMILES CC(=O)N1CCN(CC1)C2=CC=C(C=C2)OC[C@H]3CO[C@](O3)(CN4C=CN=C4)C5=C(C=C(C=C5)Cl)Cl
SMILES CC(=O)N1CCN(CC1)C2=CC=C(C=C2)OCC3COC(O3)(CN4C=CN=C4)C5=C(C=C(C=C5)Cl)Cl
Canonical SMILES CC(=O)N1CCN(CC1)C2=CC=C(C=C2)OCC3COC(O3)(CN4C=CN=C4)C5=C(C=C(C=C5)Cl)Cl
Appearance White to off-white crystalline powder.
Colorform Crystals from 4-methylpentanone
Melting Point 146.0 °C
146 °C
148-152 °C
Physical Description Solid
COLOURLESS CRYSTALS OR POWDER.
Description Ketoconazole, also known as nizoral or xolegel, belongs to the class of organic compounds known as phenylpiperazines. Phenylpiperazines are compounds containing a phenylpiperazine skeleton, which consists of a piperazine bound to a phenyl group. Ketoconazole exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Ketoconazole has been detected in multiple biofluids, such as urine and blood. Within the cell, ketoconazole is primarily located in the cytoplasm and membrane (predicted from logP).
Ketoconazole is a synthetic derivative of phenylpiperazine with broad antifungal properties and potential antineoplastic activity. Ketoconazole inhibits sterol 14-a-dimethylase, a microsomal cytochrome P450-dependent enzyme, thereby disrupting synthesis of ergosterol, an important component of the fungal cell wall. (NCI04)
Ketoconazole is an imidazole fungicidal agent with a very broad spectrum of activity against many fungal species that is used for treatment of superficial and systemic fungal infections. Ketoconazole is a well documented cause of clinically apparent acute drug induced liver injury and is no longer recommended as a first line antifungal agent.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility In water, 0.29 mg/L at 20 °C (est)
0.0866 mg/L
Solubility in water: none
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms Ketoconazole, Nizoral, Kuric, Fungoral, Ketoderm, Xolegel, Extina
Vapor Pressure 6.41X10-14 mm Hg at 25 °C (est)
Vapor pressure, Pa at 25 °C: (negligible)
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2: Gupta AK, Daigle D, Foley KA. Drug safety assessment of oral formulations of ketoconazole. Expert Opin Drug Saf. 2015 Feb;14(2):325-34. doi: 10.1517/14740338.2015.983071. Epub 2014 Nov 20. Review. PubMed PMID: 25409549.
3: Greenblatt HK, Greenblatt DJ. Liver injury associated with ketoconazole: review of the published evidence. J Clin Pharmacol. 2014 Dec;54(12):1321-9. doi: 10.1002/jcph.400. Epub 2014 Oct 1. Review. PubMed PMID: 25216238.
4: Gal M, Orly J. Ketoconazole inhibits ovulation as a result of arrest of follicular steroidogenesis in the rat ovary. Clin Med Insights Reprod Health. 2014 Jun 9;8:37-44. doi: 10.4137/CMRH.S15887. eCollection 2014. Review. PubMed PMID: 24987273; PubMed Central PMCID: PMC4071760.
5: Yan JY, Nie XL, Tao QM, Zhan SY, Zhang YD. Ketoconazole associated hepatotoxicity: a systematic review and meta- analysis. Biomed Environ Sci. 2013 Jul;26(7):605-10. doi: 10.3967/0895-3988.2013.07.013. Review. PubMed PMID: 23895707.
6: Greenblatt DJ, Venkatakrishnan K, Harmatz JS, Parent SJ, von Moltke LL. Sources of variability in ketoconazole inhibition of human cytochrome P450 3A in vitro. Xenobiotica. 2010 Oct;40(10):713-20. doi: 10.3109/00498254.2010.506224. Review. PubMed PMID: 20712450.
7: Arakaki R, Welles B. Ketoconazole enantiomer for the treatment of diabetes mellitus. Expert Opin Investig Drugs. 2010 Feb;19(2):185-94. doi: 10.1517/13543780903381411. Review. PubMed PMID: 20047506.
8: Faergemann J, Borgers M, Degreef H. A new ketoconazole topical gel formulation in seborrhoeic dermatitis: an updated review of the mechanism. Expert Opin Pharmacother. 2007 Jun;8(9):1365-71. Review. PubMed PMID: 17563270.
9: Ketoconazole foam--connetics: connetics ketoconazole foam. Drugs R D. 2003;4(5):323-5. Review. PubMed PMID: 12952504.
10: Chakrapee-Sirisuk S, Amornpichetkul K, Visudhiphan S, Sangruchi T, Srimuninnimit V, Sinlarat P. Ketoconazole and Flutamide in the treatment of disseminated intravascular clotting from prostate cancer: a case report and review. J Med Assoc Thai. 2001 Oct;84(10):1495-501. Review. PubMed PMID: 11804262.
11: Peehl DM, Seto E, Feldman D. Rationale for combination ketoconazole/ vitamin D treatment of prostate cancer. Urology. 2001 Aug;58(2 Suppl 1):123-6. Review. PubMed PMID: 11502466.
12: Brown ES, Bobadilla L, Rush AJ. Ketoconazole in bipolar patients with depressive symptoms: a case series and literature review. Bipolar Disord. 2001 Feb;3(1):23-9. Review. PubMed PMID: 11256460.
13: Bok RA, Small EJ. The treatment of advanced prostate cancer with ketoconazole: safety issues. Drug Saf. 1999 May;20(5):451-8. Review. PubMed PMID: 10348095.
14: Akpuaka FC, Gugnani HC, Iregbulam LM. African histoplasmosis: report of two patients treated with amphotericin B and ketoconazole. Mycoses. 1998 Nov;41(9-10):363-4. Review. PubMed PMID: 9916457.
15: Berwaerts JJ, Verhelst JA, Verhaert GC, Verhaegen AA, Abs RE. Corticotropin-dependent Cushing's syndrome in older people: presentation of five cases and therapeutical use of ketoconazole. J Am Geriatr Soc. 1998 Jul;46(7):880-4. Review. PubMed PMID: 9670876.
16: Rheney CC, Saddler CM. Oral ketoconazole in cutaneous fungal infections. Ann Pharmacother. 1998 Jun;32(6):709-11. Review. PubMed PMID: 9640491.
17: DeVries A, Semchuk WM, Betcher JG. Ketoconazole in the prevention of acute respiratory distress syndrome. Pharmacotherapy. 1998 May-Jun;18(3):581-7. Review. PubMed PMID: 9620108.
18: Sarver RG, Dalkin BL, Ahmann FR. Ketoconazole-induced adrenal crisis in a patient with metastatic prostatic adenocarcinoma: case report and review of the literature. Urology. 1997 May;49(5):781-5. Review. PubMed PMID: 9145992.
19: Miossec P, Archambeaud-Mouveroux F, Teissier MP. [Inhibition of steroidogenesis by ketoconazole. Therapeutic uses]. Ann Endocrinol (Paris). 1997;58(6):494-502. Review. French. PubMed PMID: 9686009.
20: Chapman SA, Lake KD, Solbrack DF, Milfred SK, Marshall PS, Kamps MA. Considerations for using ketoconazole in solid organ transplant recipients receiving cyclosporine immunosuppression. J Transpl Coord. 1996 Sep;6(3):148-54. Review. PubMed PMID: 9188374.
PubChem Compound 16757695
Last Modified Nov 11 2021
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